Cas no 1021262-35-0 ((2E)-3-[3-ethoxy-4-(propan-2-yloxy)phenyl]-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]prop-2-enenitrile)

(2E)-3-[3-ethoxy-4-(propan-2-yloxy)phenyl]-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]prop-2-enenitrile is a structurally complex organic compound featuring a conjugated system with a phenyl, thiophene, and thiazole moiety, linked by an α,β-unsaturated nitrile group. This configuration suggests potential utility in materials science or pharmaceutical applications due to its extended π-conjugation, which may enhance electronic properties or biological activity. The ethoxy and isopropoxy substituents on the phenyl ring contribute to tunable solubility and steric effects, while the thiophene-thiazole core could impart stability and binding affinity in target interactions. The compound’s design allows for further functionalization, making it a versatile intermediate in synthetic chemistry. Its precise applications depend on empirical evaluation of reactivity and performance in specific systems.

(2E)-3-[3-ethoxy-4-(propan-2-yloxy)phenyl]-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]prop-2-enenitrile structure

1021262-35-0 structure

Product Name:(2E)-3-[3-ethoxy-4-(propan-2-yloxy)phenyl]-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]prop-2-enenitrile

CAS No:1021262-35-0

MF:C₂₁H₂₀N₂O₂S₂

MW:396.525702476501

CID:5433537

Update Time:2025-05-22

(2E)-3-[3-ethoxy-4-(propan-2-yloxy)phenyl]-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

- (E)-3-(3-ethoxy-4-propan-2-yloxyphenyl)-2-(4-thiophen-2-yl-1,3-thiazol-2-yl)prop-2-enenitrile
- (2E)-3-[3-ethoxy-4-(propan-2-yloxy)phenyl]-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]prop-2-enenitrile
- Inchi： 1S/C21H20N2O2S2/c1-4-24-19-11-15(7-8-18(19)25-14(2)3)10-16(12-22)21-23-17(13-27-21)20-6-5-9-26-20/h5-11,13-14H,4H2,1-3H3/b16-10+
- InChI Key： QVKSCSVBUFQDHZ-MHWRWJLKSA-N
- SMILES： C(#N)/C(/C1=NC(C2SC=CC=2)=CS1)=C\C1=CC=C(OC(C)C)C(OCC)=C1

(2E)-3-[3-ethoxy-4-(propan-2-yloxy)phenyl]-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]prop-2-enenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3220-0205-2μmol	(2E)-3-[3-ethoxy-4-(propan-2-yloxy)phenyl]-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]prop-2-enenitrile	1021262-35-0	90%+	2μl	$57.0	2023-04-27
Life Chemicals	F3220-0205-5μmol	(2E)-3-[3-ethoxy-4-(propan-2-yloxy)phenyl]-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]prop-2-enenitrile	1021262-35-0	90%+	5μl	$63.0	2023-04-27
Life Chemicals	F3220-0205-10μmol	(2E)-3-[3-ethoxy-4-(propan-2-yloxy)phenyl]-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]prop-2-enenitrile	1021262-35-0	90%+	10μl	$69.0	2023-04-27
Life Chemicals	F3220-0205-20μmol	(2E)-3-[3-ethoxy-4-(propan-2-yloxy)phenyl]-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]prop-2-enenitrile	1021262-35-0	90%+	20μl	$79.0	2023-04-27
Life Chemicals	F3220-0205-1mg	(2E)-3-[3-ethoxy-4-(propan-2-yloxy)phenyl]-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]prop-2-enenitrile	1021262-35-0	90%+	1mg	$54.0	2023-04-27
Life Chemicals	F3220-0205-2mg	(2E)-3-[3-ethoxy-4-(propan-2-yloxy)phenyl]-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]prop-2-enenitrile	1021262-35-0	90%+	2mg	$59.0	2023-04-27
Life Chemicals	F3220-0205-3mg	(2E)-3-[3-ethoxy-4-(propan-2-yloxy)phenyl]-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]prop-2-enenitrile	1021262-35-0	90%+	3mg	$63.0	2023-04-27
Life Chemicals	F3220-0205-4mg	(2E)-3-[3-ethoxy-4-(propan-2-yloxy)phenyl]-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]prop-2-enenitrile	1021262-35-0	90%+	4mg	$66.0	2023-04-27
Life Chemicals	F3220-0205-5mg	(2E)-3-[3-ethoxy-4-(propan-2-yloxy)phenyl]-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]prop-2-enenitrile	1021262-35-0	90%+	5mg	$69.0	2023-04-27
Life Chemicals	F3220-0205-10mg	(2E)-3-[3-ethoxy-4-(propan-2-yloxy)phenyl]-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]prop-2-enenitrile	1021262-35-0	90%+	10mg	$79.0	2023-04-27

(2E)-3-[3-ethoxy-4-(propan-2-yloxy)phenyl]-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]prop-2-enenitrile Related Literature

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Additional information on (2E)-3-[3-ethoxy-4-(propan-2-yloxy)phenyl]-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]prop-2-enenitrile

Chemical Compound CAS No. 1021262-35-0: (2E)-3-[3-Ethoxy-4-(Propan-2-yloxy)Phenyl]-2-[4-(Thiophen-2-yl)-1,3-Thiazol-2-yl]Prop-2-enenitrile

Introduction to the Compound

The compound (2E)-3-[3-Ethoxy-4-(Propan-2-yloxy)Phenyl]-2-[4-(Thiophen-2-yl)-1,3-Thiazol-2-yl]Prop-2-enenitrile (CAS No. 1021262-35-0) is a highly specialized organic molecule with a complex structure that combines multiple functional groups. This compound has garnered significant attention in the fields of medicinal chemistry, materials science, and pharmaceutical research due to its unique properties and potential applications. The molecule features a thiazole ring, a thiophene moiety, and a cyano group, which contribute to its versatile reactivity and biological activity.

Structural Analysis and Key Features

The molecular structure of CAS No. 1021262-35-0 is characterized by a conjugated system involving the thiazole and thiophene rings, which enhances its electronic properties. The presence of the ethoxy and isopropoxy groups on the phenyl ring introduces steric effects and modulates the compound's solubility and bioavailability. The cyano group at the terminal position of the enenitrile moiety adds to the compound's reactivity, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the importance of such compounds in designing targeted drug delivery systems. The thiazole ring, in particular, has been identified as a key structural element in various bioactive molecules, including antibiotics, antifungal agents, and anticancer drugs. The integration of the thiophene moiety further enhances the compound's ability to interact with biological targets, making it a promising candidate for drug development.

Synthesis and Applications

The synthesis of CAS No. 1021262-35-0 involves a multi-step process that combines advanced organic chemistry techniques such as cross-coupling reactions, oxidative cyclizations, and stereo-selective synthesis. Researchers have employed methodologies like the Suzuki-Miyaura coupling reaction to construct the thiazole-thiophene conjugate system efficiently. These methods not only ensure high yields but also maintain the stereochemical integrity of the molecule, which is critical for its biological activity.

In terms of applications, this compound has shown potential in several areas. In the field of materials science, it has been explored as a precursor for synthesizing novel π-conjugated materials with applications in organic electronics. Its ability to form stable charge transfer complexes makes it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

Furthermore, in the realm of medicinal chemistry, CAS No. 1021262-35-0 has been investigated for its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have demonstrated its ability to inhibit kinase enzymes, which are key players in cancer progression. This has led to ongoing research into its potential as an anticancer agent.

Recent Research Findings and Innovations

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on CAS No. 1021